4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95%

• IUPAC Name: N-ethyl-3-(4-hydroxy-3-methoxyphenyl)benzamide
• InChI: InChI=1S/C16H17NO3/c1-3-17-16(19)13-6-4-5-11(9-13)12-7-8-14(18)15(10-12)20-2/h4-10,18H,3H2,1-2H3,(H,17,19)
• InChI Key: TZHZGVOWOSOVDZ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)OC
• Molecular Formula: C16H17NO3
• DSSTOX Substance ID: DTXSID20685712
• Molecular Weight: 271.31 g/mol
• CAS RN: 1261922-71-7

Description

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% is a chemical compound used in various scientific research applications. It is a white solid, slightly soluble in water and soluble in organic solvents. It has a wide range of applications in organic synthesis and is used as a reagent in the synthesis of amines, amides, and other organic compounds. This compound is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.

Mechanism of Action

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% acts as a nucleophile in the reaction with ethyl isocyanate. The reaction is catalyzed by a base such as potassium carbonate. The reaction proceeds through an S N2 mechanism, in which the nucleophile attacks the electrophilic carbon atom of ethyl isocyanate. This results in the formation of a covalent bond between the carbon atom of the ethyl isocyanate and the nitrogen atom of the 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95%.
Biochemical and Physiological Effects
4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% is not known to have any significant biochemical or physiological effects. It is not toxic, and is not known to cause any adverse effects when used in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% in laboratory experiments is that it is a versatile compound with a wide range of applications. It can be used as a reagent in the synthesis of amines, amides, and other organic compounds. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals.
The main limitation of using 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% in laboratory experiments is that it is slightly soluble in water, which can make it difficult to use in aqueous solutions. In addition, it is not very stable in the presence of light and oxygen, which can lead to degradation of the compound.

Future Directions

There are many potential future directions for the use of 4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95%. It could be used in the synthesis of novel pharmaceuticals, agrochemicals, and other industrial chemicals. It could also be used in the synthesis of heterocyclic compounds, such as imidazoles and oxazoles. It could also be used as a ligand in the synthesis of coordination compounds. Finally, it could be used as a catalyst in the synthesis of polymers and other materials.

Synthesis Methods

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% can be synthesized through a reaction between 4-methoxyphenol and ethyl isocyanate. This reaction is carried out in the presence of a base such as potassium carbonate. The reaction is conducted at a temperature of 80-90°C and the reaction time is 1-2 hours. The resulting product is a white solid with a melting point of 95-97°C.

Scientific Research Applications

4-[3-(N-Ethylaminocarbonyl)phenyl]-2-methoxyphenol, 95% is a versatile compound used in various scientific research applications. It is used as a reagent in the synthesis of amines, amides, and other organic compounds. It is also used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other industrial chemicals. In addition, this compound is used in the synthesis of heterocyclic compounds, such as imidazoles and oxazoles. It is also used in the synthesis of thiazole derivatives and is used as a ligand in the synthesis of coordination compounds.